N-(4-bromo-2,6-dimethyl-phenyl)-4-fluoro-3-nitro-benzamide

• Molecular Formula: C15H12BrFN2O3
• Molecular Weight: 367.17 g/mol
• IUPAC Name: N-(4-bromo-2,6-dimethylphenyl)-4-fluoro-3-nitrobenzamide
• InChI: InChI=1S/C15H12BrFN2O3/c1-8-5-11(16)6-9(2)14(8)18-15(20)10-3-4-12(17)13(7-10)19(21)22/h3-7H,1-2H3,(H,18,20)
• InChI Key: XEDSZKPUWZMTBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=O)C2=CC(=C(C=C2)F)[N+](=O)[O-])C)Br

Description

N-(4-bromo-2,6-dimethyl-phenyl)-4-fluoro-3-nitro-benzamide is a useful research compound. Its molecular formula is C15H12BrFN2O3 and its molecular weight is 367.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 4-bromo-2,6-dimethylaniline (15 g, 75 mmol) (commercially available) and pyridine (16.1 ml, 200 mmol) in anhydrous tetrahydrofuran (150 ml) under an atmosphere of nitrogen was added the solution of 4-fluoro-3-nitrobenzoyl chloride (Step A). The reaction mixture was stirred at ambient temperature for 8 hours. The reaction mixture was diluted with ethyl acetate and aqueous sodium hydrogen carbonate (saturated). The phases were separated and the aqueous phase was extracted twice with ethyl acetate. The combined organic phases were dried over sodium sulfate and concentrated. The residue was purified by column chromatography on silica gel (eluent: cyclohexane/ethyl acetate 2:1) to give N-(4-bromo-2,6-dimethyl-phenyl)-4-fluoro-3-nitro-benzamide (27.54 g, 67% yield) which was used without further purification. LC/MS (Method A): 369 (MH+), 410 (MH++CH3CN).

Synthesis routes and methods II

Procedure details